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Compound of Interest

Compound Name: Metaldehyde-d16

Cat. No.: B12379955 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Metaldehyde-d16, ensuring the protection of personnel and the

integrity of your research.

Metaldehyde-d16 is a deuterated form of metaldehyde, a flammable, crystalline solid. While

specific safety data for the deuterated compound is limited, the safety protocols for

metaldehyde are directly applicable due to their similar chemical structures and properties.

Metaldehyde is known to be toxic if ingested and can cause irritation to the skin and eyes.[1]

Adherence to the following procedures is critical for minimizing risk.

Personal Protective Equipment (PPE): Your First Line of
Defense
When handling Metaldehyde-d16, a comprehensive suite of personal protective equipment is

mandatory.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against dust particles

and potential splashes.

Hand Protection

Chemical-resistant gloves

(Butyl or Nitrile rubber

recommended).

Prevents skin contact and

absorption. Butyl and nitrile

gloves offer good resistance to

aldehydes.[2]

Body Protection
A lab coat or chemical-

resistant apron.

Protects against contamination

of personal clothing.

Respiratory Protection

A NIOSH-approved respirator

is recommended, especially

when handling the powder

outside of a fume hood.

Prevents inhalation of dust

particles.

Always inspect PPE for damage before use and ensure it is worn correctly.

Operational Plan: Step-by-Step Handling Procedures
A systematic approach to handling Metaldehyde-d16 will significantly reduce the risk of

exposure and accidents.

1. Preparation:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for

metaldehyde.

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.

Have a chemical spill kit appropriate for flammable solids nearby.

2. Handling:

Avoid generating dust. Use a spatula to handle the solid material carefully.
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Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly with soap and water after handling.

3. Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from sources of ignition, heat, sparks, and open flames.[3]

Store separately from incompatible materials such as strong oxidizing agents.

Emergency Protocols: Immediate Actions for
Unexpected Events
In the event of an emergency, prompt and correct action is crucial.
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Emergency Scenario Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wearing appropriate PPE,

carefully sweep up the solid material, avoiding

dust generation. Place the spilled material into a

labeled, sealed container for disposal. Ventilate

the area.

Fire

Use a dry chemical, carbon dioxide, or foam

extinguisher. Do not use a direct stream of water

as it may spread the fire.

Disposal Plan: Ensuring Safe and Compliant Waste
Management
Proper disposal of Metaldehyde-d16 waste is a critical final step.

1. Waste Segregation and Collection:

All materials contaminated with Metaldehyde-d16 (e.g., gloves, weighing paper, pipette tips)

should be considered hazardous waste.
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Collect all solid and liquid waste in separate, clearly labeled, and sealed containers. The

label should include "Hazardous Waste," the chemical name "Metaldehyde-d16," and the

associated hazards (Flammable Solid, Toxic).

Do not mix Metaldehyde-d16 waste with other waste streams.

2. In-Lab Storage:

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure the storage area is cool, dry, and well-ventilated.

3. Final Disposal:

Disposal of chemical waste must be conducted through your institution's Environmental

Health and Safety (EHS) department.

Contact your EHS office to arrange for the pickup and disposal of the hazardous waste by a

licensed contractor.

Never dispose of Metaldehyde-d16 down the drain or in the regular trash.

Quantitative Data Summary
Property Value Source

Molecular Formula C₈H₁₆O₄ PubChem

Molecular Weight 176.21 g/mol PubChem

Appearance White crystalline solid [1][4]

Odor Mild, menthol-like

Melting Point 246 °C (475 °F)

Boiling Point Sublimes at 110-120 °C

Solubility in Water 200 mg/L at 17 °C

Occupational Exposure Limits

(OSHA PEL, ACGIH TLV)
Not established
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Visualizing the Workflow for Safe Handling of
Metaldehyde-d16
The following diagram outlines the procedural flow for the safe handling of Metaldehyde-d16,

from initial preparation to final disposal.

Start: Acquire
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Preparation:
Review SDS, Don PPE,

Prepare Workspace

Handling:
Weighing & Dispensing

in Fume Hood
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Emergency Event:
Spill, Exposure, Fire
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Segregate & Label

Contaminated Materials

Decontamination:
Clean Workspace

& Equipment

Temporary Storage:
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Final Disposal:
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Metaldehyde-d16.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12379955?utm_src=pdf-body-img
https://www.benchchem.com/product/b12379955?utm_src=pdf-body
https://www.benchchem.com/product/b12379955?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Metaldehyde
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1197.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Metaldehyde
https://www.benchchem.com/product/b12379955#personal-protective-equipment-for-handling-metaldehyde-d16
https://www.benchchem.com/product/b12379955#personal-protective-equipment-for-handling-metaldehyde-d16
https://www.benchchem.com/product/b12379955#personal-protective-equipment-for-handling-metaldehyde-d16
https://www.benchchem.com/product/b12379955#personal-protective-equipment-for-handling-metaldehyde-d16
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12379955?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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